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Compound of Interest

Compound Name: Galanin (1-29) (rat, mouse)

Cat. No.: B1142002 Get Quote

Technical Support Center: Galanin (1-29) (Rat,
Mouse)
This guide provides researchers, scientists, and drug development professionals with best

practices for storing and handling Galanin (1-29) (rat, mouse), along with troubleshooting tips

and frequently asked questions to ensure successful experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store Galanin (1-29) upon receipt?

A: Upon receipt, it is recommended to store Galanin (1-29) lyophilized powder at -20°C. For

long-term storage, -80°C is preferable. This minimizes degradation and preserves the peptide's

activity.

Q2: How do I reconstitute Galanin (1-29)?

A: Reconstitute the lyophilized peptide in sterile, distilled water or a buffer appropriate for your

experiment, such as phosphate-buffered saline (PBS). For peptides that are difficult to dissolve,

using a small amount of a solubilizing agent like 0.1% acetic acid for basic peptides or 0.1%

ammonia for acidic peptides can be beneficial. It is recommended to prepare a stock solution at

a concentration of 1 mg/mL.

Q3: How should I store the reconstituted Galanin (1-29) solution?
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A: Aliquot the reconstituted solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. These aliquots should be stored at -20°C or -80°C. For short-term use (a few

days), the solution can be kept at 4°C.

Q4: What is the stability of Galanin (1-29) in solution?

A: The stability of Galanin (1-29) in solution can vary depending on the solvent and storage

temperature. When stored at -20°C, the solution is generally stable for up to one month. For

longer-term storage, -80°C is recommended. Avoid repeated freeze-thaw cycles as this can

lead to peptide degradation.

Troubleshooting Guide
Issue 1: The peptide won't dissolve or has poor solubility.

Possible Cause: The peptide may have aggregated or the incorrect solvent is being used.

Solution:

Ensure you are using a recommended solvent like sterile water or an appropriate buffer.

If solubility remains an issue, brief sonication can help to break up aggregates and

facilitate dissolution.

For peptides with solubility challenges, consider using a small amount of a solubilizing

agent as mentioned in the reconstitution FAQ.

Issue 2: I am observing lower than expected biological activity in my assay.

Possible Cause 1: Peptide Degradation. Improper storage or handling, such as multiple

freeze-thaw cycles, can lead to a loss of active peptide.

Solution: Always use freshly prepared solutions or properly stored single-use aliquots. When

preparing for an experiment, thaw the aliquot on ice.

Possible Cause 2: Peptide Adsorption. Peptides can adsorb to the surface of plastic or glass

vials, reducing the effective concentration.
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Solution: Use low-protein-binding tubes (e.g., siliconized or polypropylene tubes) for storage

and dilution. Including a carrier protein like 0.1% bovine serum albumin (BSA) in your buffers

can also help prevent adsorption.

Possible Cause 3: Incorrect Peptide Concentration. There may be inaccuracies in the initial

stock solution preparation or subsequent dilutions.

Solution: Recalculate all dilutions. If possible, verify the peptide concentration using a

quantitative method like a BCA or Bradford assay, though be aware of potential standard

inaccuracies for peptides.

Storage and Handling Summary
Condition Lyophilized Powder Reconstituted Solution

Short-Term Storage Room Temperature (days) 4°C (a few days)

Long-Term Storage -20°C to -80°C
-20°C (up to 1 month) or -80°C

(longer-term)

Recommended Solvent N/A
Sterile distilled water or

appropriate buffer (e.g., PBS)

Handling Notes Avoid moisture

Aliquot into single-use volumes

to prevent freeze-thaw cycles.

Use low-protein-binding tubes.

Experimental Protocols & Workflows
A general workflow for utilizing Galanin (1-29) in a cell-based assay is outlined below.
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Peptide Preparation

Experiment Execution

Receive and Store Lyophilized Peptide at -20°C/-80°C

Reconstitute in Sterile Water/Buffer to Create Stock Solution

Aliquot Stock Solution into Single-Use Tubes

Store Aliquots at -20°C/-80°C

Thaw Single-Use Aliquot on Ice

Begin Experiment

Prepare Serial Dilutions in Assay Buffer (with 0.1% BSA)

Treat Cells with Galanin Dilutions

Incubate for Specified Time

Perform Assay Readout (e.g., Calcium Flux, cAMP)

Click to download full resolution via product page

Caption: General experimental workflow for Galanin (1-29).
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Galanin Signaling Pathways
Galanin mediates its effects by binding to three G-protein coupled receptors: GalR1, GalR2,

and GalR3.

GalR1 and GalR3: These receptors primarily couple to Gi/o proteins. Their activation leads to

the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic AMP (cAMP)

levels. They also activate G-protein-coupled inwardly-rectifying potassium (GIRK) channels.

GalR2: This receptor primarily couples to Gq/11 proteins. Its activation stimulates

phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and

diacylglycerol (DAG). This cascade results in an increase in intracellular calcium levels and

the activation of protein kinase C (PKC).
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Caption: Simplified Galanin receptor signaling pathways.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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